Cas no 20120-21-2 (ethyl 3-(dimethylamino)propanoate)

Ethyl 3-(dimethylamino)propanoate is a versatile ester compound featuring both an ester and a tertiary amine functional group. Its molecular structure, combining a polar dimethylamino group with an ethyl ester moiety, makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s reactivity allows for efficient derivatization, including alkylation and acylation reactions. Its moderate volatility and solubility in common organic solvents enhance its utility in reaction systems requiring controlled conditions. The tertiary amine group also imparts mild basicity, enabling its use as a catalyst or auxiliary in certain transformations. This compound is favored for its balanced reactivity and stability under typical synthetic conditions.

ethyl 3-(dimethylamino)propanoate structure

20120-21-2 structure

Product Name:ethyl 3-(dimethylamino)propanoate

CAS No:20120-21-2

MF:C₇H₁₅NO₂

MW:145.199502229691

MDL:MFCD00015166

CID:88151

PubChem ID:88372

Update Time:2025-06-06

ethyl 3-(dimethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-dimethylaminopropionate
- 3-DIETHYLAMINOPROPIONIC ACID ETHYL ESTER
- 3-dimethylaminopropionate
- 3-dimethylamino-propionic acid ethyl ester
- Einecs 243-524-7
- ETHYL 3-DIETHYLAMINOPROPIONATE
- NSC-73176
- Ethyl 3-(dimethylamino)propionate
- DTXSID60902738
- N,N-Dimethyl-beta-alanine ethyl ester
- Ethyl N,N-dimethyl-beta-alaninate
- AKOS000120489
- NSC73176
- NSC 73176
- ethyl 3-(dimethylamino)propanoate
- MFCD00015166
- NCIOpen2_000519
- AC-415
- beta-Alanine, N,N-dimethyl-, ethyl ester
- 20120-21-2
- EN300-20258
- BS-42159
- Z104477518
- Ethyl 3-(N,N-Dimethylamino)propionate
- BRN 1702477
- ethyl-3-(N,N-dimethylamino)propionate
- SCHEMBL3903055
- Ethyl beta-(dimethylamino)propionate
- NS00050107
- NoName_3290
- IZMJWGJGVGRWBW-UHFFFAOYSA-N
- F82686
- 3-Dimethylaminopropionic acid ethyl ester
- DA-08516
- MDL： MFCD00015166
- Inchi： 1S/C7H15NO2/c1-4-10-7(9)5-6-8(2)3/h4-6H2,1-3H3
- InChI Key： IZMJWGJGVGRWBW-UHFFFAOYSA-N
- SMILES： O(CC)C(CCN(C)C)=O
- BRN： 1702477

Computed Properties

Exact Mass: 145.11000
Monoisotopic Mass: 145.110279
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 0.5
Topological Polar Surface Area: 29.5

Experimental Properties

Color/Form: Not determined
Density: 0,915 g/cm3
Boiling Point: 56-57°C 12mm
Flash Point: 58°C
Refractive Index: 1.4190
Water Partition Coefficient: Immiscible with water.
PSA: 29.54000
LogP: 0.50120
Solubility: Not determined

ethyl 3-(dimethylamino)propanoate Security Information

Hazardous Material transportation number：UN 1993
Hazard Category Code： 36/37/38-10
Safety Instruction： S26-S36
RTECS：AY5992700
HazardClass：3
PackingGroup：III
Risk Phrases：R36/37/38
Packing Group：III
Safety Term：S26;S36

ethyl 3-(dimethylamino)propanoate Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

ethyl 3-(dimethylamino)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-KO108-5g	ethyl 3-(dimethylamino)propanoate	20120-21-2	97%	5g	￥384.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-KO108-1g	ethyl 3-(dimethylamino)propanoate	20120-21-2	97%	1g	￥181.0	2022-07-29
TRC	E902485-100mg	ethyl 3-(dimethylamino)propanoate	20120-21-2		100mg	$ 50.00	2022-06-05
TRC	E902485-500mg	ethyl 3-(dimethylamino)propanoate	20120-21-2		500mg	$ 185.00	2022-06-05
TRC	E902485-1g	ethyl 3-(dimethylamino)propanoate	20120-21-2		1g	$ 275.00	2022-06-05
abcr	AB177459-5 g	Ethyl 3-dimethylaminopropionate, 97%; .	20120-21-2	97%	5g	€43.90	2022-06-11
abcr	AB177459-25 g	Ethyl 3-dimethylaminopropionate, 97%; .	20120-21-2	97%	25g	€75.10	2022-06-11
eNovation Chemicals LLC	Y1055000-25g	-Alanine, N,N-dimethyl-, ethyl ester	20120-21-2	97%	25g	$195	2023-09-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L01542-5g	Ethyl 3-dimethylaminopropionate, 97%	20120-21-2	97%	5g	￥454.00	2023-03-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L01542-25g	Ethyl 3-dimethylaminopropionate, 97%	20120-21-2	97%	25g	￥1027.00	2023-03-01

ethyl 3-(dimethylamino)propanoate Related Literature

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2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

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Cas no 20120-21-2 (ethyl 3-(dimethylamino)propanoate)

ethyl 3-(dimethylamino)propanoate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

ethyl 3-(dimethylamino)propanoate Security Information

ethyl 3-(dimethylamino)propanoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

ethyl 3-(dimethylamino)propanoate Pricemore >>

ethyl 3-(dimethylamino)propanoate Related Literature

20120-21-2 (ethyl 3-(dimethylamino)propanoate) Related Products